2-(Cyclobutylsulfanyl)benzoic Acid

• Molecular Formula: C11H12O2S
• Molecular Weight: 208.28 g/mol
• IUPAC Name: 2-cyclobutylsulfanylbenzoic acid
• InChI: InChI=1S/C11H12O2S/c12-11(13)9-6-1-2-7-10(9)14-8-4-3-5-8/h1-2,6-8H,3-5H2,(H,12,13)
• InChI Key: QWFZTLYCAWUQKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)SC2=CC=CC=C2C(=O)O

Description

2-(Cyclobutylsulfanyl)benzoic Acid is a useful research compound. Its molecular formula is C11H12O2S and its molecular weight is 208.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2A (7.20 g, 28.3 mmol) in THF (190 mL) was added 1 N LiOH (94 mL). The reaction was stirred for 1 h at rt, then was heated gradually to 65° C. After cooling to rt, the THF was removed under reduced pressure. The remaining solution was cooled to 0° C. and acidified to pH 1 with 1N HCl. The product was extracted with CH2Cl2, and the organic layer was washed with brine, dried (MgSO4), filtered and concentrated to provide 2B as a clear oil (6.30 g). LC-MS: 241.08 (M+H)+.